N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2,6-dimethylpyrimidin-4-amine

• IUPAC Name: N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2,6-dimethylpyrimidin-4-amine
• InChI: InChI=1S/C10H11BrN4S/c1-6-3-10(15-7(2)14-6)12-5-9-8(11)4-13-16-9/h3-4H,5H2,1-2H3,(H,12,14,15)
• InChI Key: LTLSUAKCRYWYJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)NCC2=C(C=NS2)Br
• Molecular Formula: C10H11BrN4S
• Molecular Weight: 299.19 g/mol

Description

N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2,6-dimethylpyrimidin-4-amine is a heterocyclic compound that features a thiazole ring and a pyrimidine ring. This compound is of interest due to its potential biological activities and applications in various fields such as medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2,6-dimethylpyrimidin-4-amine typically involves the formation of the thiazole ring followed by its attachment to the pyrimidine ring. One common method involves the reaction of 2,6-dimethylpyrimidin-4-amine with a brominated thiazole derivative under suitable conditions. The reaction may require the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and reaction time, would be crucial to maximize yield and purity. Continuous flow chemistry and automated synthesis platforms could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2,6-dimethylpyrimidin-4-amine can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The bromine atom can be reduced to form the corresponding hydrogenated derivative.

Substitution: The bromine atom can be substituted with various nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Nucleophiles like sodium azide (NaN3) or thiourea in the presence of a base like triethylamine (TEA).

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of the hydrogenated derivative.

Substitution: Formation of various substituted thiazole derivatives depending on the nucleophile used.

Scientific Research Applications

N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2,6-dimethylpyrimidin-4-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and anticancer activities.

Medicine: Explored as a potential drug candidate due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2,6-dimethylpyrimidin-4-amine involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes or receptors, potentially inhibiting their activity or modulating their function. The exact pathways and targets depend on the specific biological context and the modifications made to the compound .

Comparison with Similar Compounds

Similar Compounds

Thiazole derivatives: Compounds like 2-aminothiazole and 4-phenylthiazole share the thiazole ring structure.

Pyrimidine derivatives: Compounds such as 2,4-diaminopyrimidine and 5-bromopyrimidine share the pyrimidine ring structure

Uniqueness

N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2,6-dimethylpyrimidin-4-amine is unique due to the combination of the thiazole and pyrimidine rings, which may confer distinct biological activities and chemical reactivity. This dual-ring structure allows for diverse interactions with biological targets and the potential for multifunctional applications .